Cas no 638-46-0 (Butyl ethyl sulfide)

• Product Name: Butyl ethyl sulfide
• CAS No: 638-46-0
• MF: C₆H₁₄S
• MW: 118.240360736847
• MDL: MFCD00039958
• CID: 82887
• Update Time: 2026-05-14

Butyl ethyl sulfide Chemical and Physical Properties

Names and Identifiers

• Butyl ethyl sulfide
• n-Butyl ethyl sulfide
• n-Butyl ethyl sulphide
• Ethyl n-butyl sulphide
• 1-ethylsulfanylbutane
• 3-thiaheptane
• sulfide,butyl ethyl
• ethyl butyl sulfide

• MDL： MFCD00039958
• Inchi： 1S/C6H14S/c1-3-5-6-7-4-2/h3-6H2,1-2H3
• InChI Key： XJIRSLHMKBUGMR-UHFFFAOYSA-N
• SMILES： CCCCSCC
• BRN： 1731325

Computed Properties

• Exact Mass: 118.08200
• Monoisotopic Mass: 118.081621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: An unpleasant colorless or yellow liquid
• Density: 0,85 g/cm3
• Melting Point: -95.12°C
• Boiling Point: 144-145°C
• Flash Point: 144-145°C
• Refractive Index: 1.4515
• PSA: 25.30000
• LogP: 2.53960
• Solubility: It is miscible with water.

Butyl ethyl sulfide Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• HazardClass：3
• PackingGroup：III
• Safety Term：S23;S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10

Additional information on Butyl ethyl sulfide

Butyl Ethyl Sulfide (CAS No. 638-46-0): Properties, Applications, and Market Insights

Butyl ethyl sulfide (CAS No. 638-46-0) is an organic sulfur compound with the molecular formula C6H14S. This compound, also known as ethyl butyl sulfide, is a colorless to pale yellow liquid with a distinctive odor. It is widely used in various industrial applications due to its unique chemical properties. In recent years, the demand for butyl ethyl sulfide applications has grown, particularly in the fields of organic synthesis, flavor and fragrance, and specialty chemicals.

The chemical structure of butyl ethyl sulfide consists of a sulfur atom bonded to an ethyl group (C2H5) and a butyl group (C4H9). This configuration gives the compound moderate polarity, making it soluble in organic solvents but sparingly soluble in water. Researchers and manufacturers often explore butyl ethyl sulfide uses in catalysis and as an intermediate in the production of more complex molecules. Its boiling point ranges between 140-145°C, and it has a density of approximately 0.84 g/cm³ at 20°C.

One of the key applications of butyl ethyl sulfide is in the flavor and fragrance industry. Due to its sulfur-containing structure, it contributes to the aroma profiles of certain foods and perfumes. Recent trends in natural flavor compounds have increased interest in sulfur-based molecules like butyl ethyl sulfide, as they can mimic flavors found in garlic, onion, and other allium species. This has led to innovative research in food additive chemistry and sustainable flavor production.

In organic synthesis, butyl ethyl sulfide serves as a valuable building block for more complex sulfur-containing compounds. Chemists utilize its reactivity in thioether formation reactions and as a ligand in certain catalytic systems. The growing field of green chemistry applications has prompted investigations into using butyl ethyl sulfide as a safer alternative to more hazardous sulfur reagents in synthetic pathways.

The global market for butyl ethyl sulfide has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers are focusing on high-purity butyl ethyl sulfide production to meet the stringent requirements of research and industrial applications. Recent advancements in chemical synthesis techniques have improved the yield and purity of this compound, making it more accessible for various uses.

Environmental considerations have become increasingly important in the production and use of butyl ethyl sulfide. While the compound is not classified as highly toxic, proper handling and storage procedures are essential. The industry is moving toward sustainable chemical production methods, including optimized synthesis routes that minimize waste and energy consumption for compounds like butyl ethyl sulfide.

Research into butyl ethyl sulfide derivatives has expanded in recent years, particularly in materials science. Scientists are exploring its potential in creating novel polymers with specific properties. The compound's ability to form stable sulfur-containing functional groups makes it interesting for advanced material development, especially in areas requiring controlled surface properties or specific chemical functionalities.

Quality control is crucial for butyl ethyl sulfide used in sensitive applications. Analytical techniques such as gas chromatography and mass spectrometry are commonly employed to verify purity and identify potential impurities. The development of analytical chemistry methods for sulfur compounds has significantly improved the ability to characterize butyl ethyl sulfide and related substances with high precision.

Future prospects for butyl ethyl sulfide appear promising, with potential applications emerging in biotechnology and pharmaceutical research. The compound's unique properties may find use in drug delivery systems or as a component in specialized formulations. As research continues, new butyl ethyl sulfide applications are likely to be discovered, further expanding its utility across multiple scientific and industrial domains.

For researchers and industry professionals seeking information about butyl ethyl sulfide properties or butyl ethyl sulfide synthesis, it's important to consult reliable chemical databases and safety information. The compound's CAS number (638-46-0) serves as a unique identifier for accurate searching in scientific literature and chemical catalogs. As with all chemical substances, proper chemical handling procedures should be followed when working with butyl ethyl sulfide in laboratory or industrial settings.